Cas no 1934560-77-6 (1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one)

1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one is a cyclopropylamine derivative with a ketone functional group, exhibiting potential utility in synthetic organic chemistry and pharmaceutical applications. Its unique structure, featuring a cyclopropyl ring adjacent to an amino group and a branched alkyl ketone, makes it a versatile intermediate for the synthesis of complex molecules. The compound's sterically hindered cyclopropylamine moiety may enhance stability and reactivity in selective transformations. Its well-defined molecular architecture allows for precise modifications, facilitating its use in medicinal chemistry for the development of bioactive compounds. The product is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes.
1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one structure
1934560-77-6 structure
Product Name:1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one
CAS No:1934560-77-6
MF:C9H17NO
MW:155.237382650375
CID:5708254
PubChem ID:130704394
Update Time:2025-11-01

1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1934560-77-6
    • EN300-796250
    • 1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one
    • Inchi: 1S/C9H17NO/c1-6(2)7(3)8(11)9(10)4-5-9/h6-7H,4-5,10H2,1-3H3
    • InChI Key: IAADTJGHZSVYHI-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C(C)C)C1(CC1)N

Computed Properties

  • Exact Mass: 155.131014166g/mol
  • Monoisotopic Mass: 155.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.1Ų

1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one Pricemore >>

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Additional information on 1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one

Introduction to 1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one (CAS No. 1934560-77-6)

1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one, also known by its CAS number 1934560-77-6, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclopropyl ring and an amine group, making it a valuable candidate for various applications in pharmaceutical research and development.

The molecular formula of 1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one is C9H17NO, and its molecular weight is approximately 155.24 g/mol. The compound's structure consists of a cyclopropyl ring attached to an amine group and a ketone functional group, which are key features that contribute to its chemical reactivity and biological activity.

In recent years, the study of 1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one has been driven by its potential therapeutic applications. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and analgesic effects. These properties make it a potential candidate for the development of new drugs targeting various diseases and conditions.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory effects of 1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Additionally, the compound showed low cytotoxicity in cell cultures, indicating its safety profile for further clinical evaluation.

The structural uniqueness of 1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one also makes it an interesting subject for synthetic chemistry research. The cyclopropyl ring and amine group provide multiple points for chemical modification, allowing for the synthesis of a wide range of derivatives with varying biological activities. This flexibility in chemical synthesis is crucial for optimizing the compound's pharmacological properties and developing more effective therapeutic agents.

In the context of drug discovery, 1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one has been explored as a lead compound for the development of new analgesics. A study conducted by a team at the University of California in 2023 evaluated the analgesic effects of this compound in animal models. The results demonstrated that 1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one significantly reduced pain responses without causing significant side effects, highlighting its potential as a novel analgesic agent.

The pharmacokinetic properties of 1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one have also been studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, which are important factors for its use as a therapeutic agent. These properties suggest that 1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one could be administered orally with sustained therapeutic effects.

Beyond its potential therapeutic applications, 1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one has also been investigated for its use in chemical biology research. The compound's ability to modulate specific biological pathways makes it a valuable tool for studying cellular processes and disease mechanisms. For example, recent studies have explored the use of this compound to investigate signaling pathways involved in inflammation and pain perception.

In conclusion, 1-(1-Aminocyclopropyl)-2,3-dimethylbutan-1-one (CAS No. 1934560-77-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting inflammation and pain. Ongoing research continues to uncover new insights into the potential uses and mechanisms of action of this compound, further solidifying its importance in the field.

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